Solid Formulation
  • Choline Chloride
    Choline Chloride
    • Cat. No.:
    • B000764
    • CAS No.:
    • 67-48-1
    • Molecular Formula:
    • C5H14NO.Cl
      C5H14ClNO
    • Molecular Weight:
    • 139.62 g/mol
    Description
    Choline chloride appears as white crystals. Practically neutral aqueous solution. (NTP, 1992)
    Choline chloride is a quaternary ammonium salt with choline cation and chloride anion. It has a role as an animal ...
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  • Chloroaminium
    Chloroaminium
    • Cat. No.:
    • B044620
    • CAS No.:
    • 12125-02-9
    • Molecular Formula:
    • ClH4N
    • Molecular Weight:
    • 53.49 g/mol
    Description
    See also: Ammonium Chloride (preferred);  Sodium Chloride (related);  Potassium Chloride (related) ... View More ...
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  • Sodium iodide
    Sodium iodide
    • Cat. No.:
    • B044934
    • CAS No.:
    • 7681-82-5
    • Molecular Formula:
    • INa
      NaI
    • Molecular Weight:
    • 149.8942 g/mol
    Description
    Sodium iodide is a metal iodide salt with a Na(+) counterion. It is an inorganic sodium salt and an iodide salt.
    Sodium iodide is a water-soluble ionic compound with a crystal lattice. Sodium iodide is a sour...
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  • Potassium metabisulfite
    Potassium metabisulfite
    • Cat. No.:
    • B058084
    • CAS No.:
    • 16731-55-8
    • Molecular Formula:
    • H2KO5S2
    • Molecular Weight:
    • 185.25 g/mol
    Description
    Potassium metabisulfite appears as a white granular or powdery solid with a sharp odor of sulfur dioxide. Decomposes at 150 to 190 °C. Density 2.3 g / cm3. Contact severely irritates skin, eyes, and mucous membr...
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  • Potassium nitrate
    Potassium nitrate
    • Cat. No.:
    • B105494
    • CAS No.:
    • 7757-79-1
    • Molecular Formula:
    • HKNO3
    • Molecular Weight:
    • 102.111 g/mol
    Description
    Potassium nitrate appears as a white to dirty gray crystalline solid. Water soluble. Noncombustible, but accelerates the burning of combustible materials. If large quantities are involved in fire or the combusti...
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  • Lithium Carbonate
    Lithium Carbonate
    • Cat. No.:
    • B117677
    • CAS No.:
    • 554-13-2
    • Molecular Formula:
    • CLi2O3
      Li2CO3
    • Molecular Weight:
    • 73.9 g/mol
    Description
    Lithium Carbonate can cause developmental toxicity according to state or federal government labeling requirements.
    Lithium carbonate appears as a white powder. Strong irritant when dissolved in water.
    Lith...
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  • Sodium Sulfite
    Sodium Sulfite
    • Cat. No.:
    • B128036
    • CAS No.:
    • 7757-83-7
    • Molecular Formula:
    • Na2SO3
      Na2O3S
    • Molecular Weight:
    • 126.05 g/mol
    Description
    Sodium sulfite is a white odorless powder. Density 2.633 g / cm3. Moderately toxic. Sinks in water and dissolves slowly. Also transported as a heptahydrate Na2SO3.7H2O.
    Sodium sulfite is an inorganic sodium s...
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  • Zinc sulfate monohydrate
    Zinc sulfate monohydrate
    • Cat. No.:
    • B147874
    • CAS No.:
    • 7446-19-7
    • Molecular Formula:
    • H2O5SZn
    • Molecular Weight:
    • 179.5 g/mol
    Description
    Pharmaceutical secondary standards for application in quality control provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standar...
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  • Barium sulfate, SAJ special grade
    Barium sulfate, SAJ special grade
    • Cat. No.:
    • B147921
    • CAS No.:
    • 7727-43-7
    • Molecular Formula:
    • BaH2O4S
    • Molecular Weight:
    • 235.41 g/mol
    Description
    Barium sulfate is a metal sulfate with formula BaO4S. Virtually insoluble in water at room temperature, it is mostly used as a component in oil well drilling fluid it occurs naturally as the mineral barite. It has a role as a radioopaque medium. It is a barium salt, a metal sulfate and an inorganic barium salt.
    The CIR Expert Panel concluded that barium sulfate is safe in the present practices of use and concentration in cosmetics, when formulated to be non-irritating.
    Barium sulfate is an inorganic compound with the chemical formula BaSO4. Barium sulfate occurs in nature as the mineral barite. It is also used in various manufacturing applications and mixed into heavy concrete to serve as a radiation shield. This drug is used as a contrast agent in diagnostic x-ray procedures. Therapeutic advantages of barium sulfate in diagnostic procedures include both its low water solubility and high level of clearance from the body. Barium sulfate is ingested by mouth or administered rectally and combined with granules of effervescent bicarbonate to enhance distension of the GI tract, allowing for enhanced gastrointestinal tract visualization,.
    Barium sulfate is a Radiographic Contrast Agent. The mechanism of action of barium sulfate is as a X-Ray Contrast Activity.
    Barium Sulfate is the sulfate salt of barium, an alkaline, divalent metal. Barium sulfate is quite insoluble in water, and is used as a radiopaque agent to diagnose gastrointestinal medical conditions. Barium sulfate is taken by mouth or given rectally. (NCI04)
    BARIUM SULFATE is a small molecule drug with a maximum clinical trial phase of IV that was first approved in 2016.
    barite is a mineral.
    Baryte is a mineral with formula of BaS6+O4 or Ba(SO4). The corresponding IMA (International Mineralogical Association) number is IMA1971 s.p.. The IMA symbol is Brt.
    Barium sulfate is a sulfate of barium. It is used as a radiocontrast agent for X-ray imaging, in pigments, and to produce green light in pyrotechnics. Barium is a metallic alkaline earth metal with the symbol Ba, and atomic number 56. It never occurs in nature in its pure form due to its reactivity with air, but combines with other chemicals such as sulfur or carbon and oxygen to form barium compounds that may be found as minerals. (L214, 408, L210)
    A compound used as an x-ray contrast medium that occurs in nature as the mineral barite. It is also used in various manufacturing applications and mixed into heavy concrete to serve as a radiation shield."> Barium sulfate appears as white or yellowish odorless powder or small crystals. Mp: 1580 °C (with decomposition). Density: 4.25 -4.5 g cm-3. Insoluble in water, dilute acids, alcohol. Soluble in hot concentrated...
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  • Cobalt sulfate heptahydrate
    Cobalt sulfate heptahydrate
    • Cat. No.:
    • B160239
    • CAS No.:
    • 10026-24-1
    • Molecular Formula:
    • CoSO4. 7H2O
      CoH14O11S
    • Molecular Weight:
    • 281.11 g/mol
    Description
    Cobalt sulfate heptahydrate appears as pink to red monoclinic prismatic crystals or red granular solid. Odorless. Becomes anhydrous at 788°F. (NTP, 1992)
    Cobalt(2+) sulfate heptahydrate is a hydrate that is t...
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